Cas no 1202-00-2 (2-(2-Dimethylamino-ethoxy)phenylamine)

• Product Name: 2-(2-Dimethylamino-ethoxy)phenylamine
• CAS No: 1202-00-2
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• MDL: MFCD08144113
• CID: 117509
• PubChem ID: 6484656
• Update Time: 2025-04-18

2-(2-Dimethylamino-ethoxy)phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-[2-(Dimethylamino)ethoxy]aniline
• 2-(2-(dimethylamino)ethoxy)benzenamine
• 2-(2-Dimethylamino-ethoxy)-phenylamine
• BENZENAMINE,2-[2-(DIMETHYLAMINO)ETHOXY]-
• [2-(2-aminophenoxy)ethyl]dimethylamine
• [2-(2-aminophenoxy)ethyl]-dimethylamine
• [2-(2-amino-phenoxy)-ethyl]-dimethylamine
• 2-(2'-aminophenoxy)-1-(N,N-dimethylamino)-ethane
• 2-(2-dimethylaminoethyloxy)aniline
• AC1O5ID2
• CTK4B1744
• SBB089707
• SureCN3893843
• OHDPNHWSANKRNF-UHFFFAOYSA-N
• Z239127504
• BAA20200
• CS-0308735
• 2-(2-(Dimethylamino)ethoxy)aniline
• FT-0633476
• MFCD08144113
• SCHEMBL3893843
• 2-[2-(DIMETHYLAMINO)ETHOXY]ANILINE DIHYDROCHLORIDE
• VS-13815
• DTXSID40424468
• AKOS000100433
• Benzenamine, 2-[2-(dimethylamino)ethoxy]-
• EN300-1294995
• 1202-00-2
• STL560011
• DB-041540
• ALBB-030778
• G21941
• BBL036985
• 2-(2-Dimethylamino-ethoxy)phenylamine

• MDL： MFCD08144113
• Inchi： 1S/C10H16N2O/c1-12(2)7-8-13-10-6-4-3-5-9(10)11/h3-6H,7-8,11H2,1-2H3
• InChI Key： OHDPNHWSANKRNF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)CCN(C)C

Computed Properties

• Exact Mass: 180.12638
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.044
• Boiling Point: 289.5°Cat760mmHg
• Flash Point: 128.9°C
• Refractive Index: 1.548
• PSA: 38.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers